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Compound of Interest

Compound Name: Formamide-d3

Cat. No.: B1339750

For researchers, scientists, and drug development professionals, the selection of high-purity
isotopic compounds is a critical step in ensuring the accuracy and reproducibility of
experimental results. Formamide-d3 (DCOND?2), a deuterated isotopologue of formamide,
serves as an essential solvent and reagent in a variety of advanced analytical techniques. This
guide provides an in-depth overview of reliable suppliers, current pricing, and key applications
of Formamide-d3, with a focus on its utility in nuclear magnetic resonance (NMR)
spectroscopy and mass spectrometry (MS) for structural biology and drug discovery.

Applications in Research and Drug Development

Formamide-d3 is primarily utilized in research settings where the presence of hydrogen atoms
would interfere with the analytical signal. Its deuterated nature makes it an invaluable tool in
several key areas:

* NMR Spectroscopy: In proton (*H) NMR, the signals from hydrogen atoms in a solvent can
overwhelm the signals from the analyte. By replacing hydrogen with deuterium, Formamide-
d3 provides a "silent" solvent background, allowing for the clear observation of the signals
from the molecule of interest. This is crucial for the structural elucidation of proteins, nucleic
acids, and small molecule drug candidates.

e Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS): This powerful technique is
used to study protein dynamics and conformational changes. Proteins are exposed to a
deuterated solvent, and the rate of hydrogen-deuterium exchange on the protein backbone is
measured by mass spectrometry. Formamide-d3 can be a component of the solutions used
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in these experiments, which provide insights into protein folding, binding interfaces, and the
effects of drug binding.

e RNA Stabilization: Formamide is known to be an effective RNA stabilizer in gel
electrophoresis by deionizing the RNA.[1] The deuterated version can be used when
subsequent analysis, such as NMR, is required.

e Solvent for Polar Molecules: Similar to its non-deuterated counterpart, Formamide-d3 is an
excellent solvent for a wide range of polar organic molecules and some inorganic salts.[1]

Reliable Suppliers and Current Pricing for
Formamide-d3

The selection of a reliable supplier for Formamide-d3 is paramount to ensure high isotopic
purity and chemical purity, which are critical for sensitive analytical applications. Below is a
summary of reputable suppliers and their current pricing. Please note that prices are subject to
change and may vary based on institutional contracts and promotions.
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) Product Purity ] CAS ]

Supplier Quantity Price (USD)
Name (Atom % D) Number

Sigma- . $875.00

_ Formamide-
Aldrich - 98 5¢ 43380-64-9 (Web-Only
(Merck) Promotion)
Contact for
98 1lg 43380-64-9 o
pricing

Formamide-

CP Lab _ $1,407.50 -
d3, min 98 >08 59 43380-64-9

Safety $1,560.79
atom% D

Cambridge

Isotope FORMAMIDE Sign in for

_ 98 59 43380-64-9 _

Laboratories, (D3, 98%) price

Inc. (CIL)

(Distributed

by Fisher

Scientific)

_ FORMAMIDE

Eurisotop 98 59 43380-64-9 €1,133.00

(D3, 98%)

Experimental Protocol: A Generalized Workflow for
Sample Preparation for NMR Spectroscopy

The following is a generalized protocol for the preparation of a sample for NMR analysis using

a deuterated solvent like Formamide-d3. The specific steps may vary depending on the

analyte and the specific NMR experiment.

Objective: To prepare a solution of a compound of interest in Formamide-d3 for NMR analysis

to determine its structure.

Materials:

e Compound of interest (e.g., a purified protein or a small molecule)
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Formamide-d3 (=98 atom % D)
NMR tube

Pipettes

Vortex mixer

Centrifuge (optional)

Methodology:

Determine the required concentration: Calculate the mass of the compound needed to
achieve the desired concentration for the NMR experiment. This will depend on the
sensitivity of the NMR spectrometer and the molecular weight of the compound.

Weigh the compound: Accurately weigh the required amount of the compound and place it in
a clean, dry vial.

Add Formamide-d3: Using a pipette, add the appropriate volume of Formamide-d3 to the
vial to dissolve the compound.

Ensure complete dissolution: Gently swirl or vortex the vial to ensure the compound is
completely dissolved. If necessary, gentle heating or sonication can be used, provided the
compound is stable under these conditions.

Transfer to NMR tube: Carefully transfer the solution to a clean NMR tube.

Remove any particulates: If the solution is not clear, it can be centrifuged to pellet any
insoluble material before transferring the supernatant to the NMR tube.

Cap and label: Securely cap the NMR tube and label it clearly with the sample information.

Acquire NMR data: The sample is now ready for data acquisition on an NMR spectrometer.

Below is a diagram illustrating this experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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